Cas no 1557629-49-8 (2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL)

• Product Name: 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL
• CAS No: 1557629-49-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4606013
• PubChem ID: 84020749
• Update Time: 2025-05-21

2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-[3-(propan-2-yl)azetidin-1-yl]ethan-1-ol
• 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL

• Inchi： 1S/C8H17NO/c1-7(2)8-5-9(6-8)3-4-10/h7-8,10H,3-6H2,1-2H3
• InChI Key： HNQBWHBJRXYVHG-UHFFFAOYSA-N
• SMILES： N1(CCO)CC(C(C)C)C1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL

Exploring the Versatile Applications of 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL (CAS No. 1557629-49-8) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL (CAS No. 1557629-49-8) has emerged as a compound of significant interest. This azetidine derivative, characterized by its unique structural features, has found applications across various domains, from pharmaceutical research to material science. The compound's molecular structure, featuring an azetidine ring substituted with a propan-2-yl group and an ethanol moiety, contributes to its distinctive chemical properties and reactivity.

The growing demand for novel heterocyclic compounds in drug discovery has propelled research into 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The azetidine scaffold, known for its conformational rigidity and improved metabolic stability compared to larger ring systems, makes this compound particularly valuable in medicinal chemistry applications.

From a synthetic chemistry perspective, 1557629-49-8 offers several advantages. The presence of both the azetidine nitrogen and the hydroxyl group provides multiple sites for chemical modification, enabling the creation of diverse derivatives. This versatility has led to increased interest from researchers working on structure-activity relationship (SAR) studies, particularly in the context of developing new GPCR modulators and enzyme inhibitors.

The physicochemical properties of 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL contribute significantly to its utility in various applications. With moderate polarity resulting from the hydroxyl group and the azetidine nitrogen, the compound demonstrates favorable solubility characteristics in both aqueous and organic media. This balanced solubility profile makes it particularly useful in formulation development and drug delivery systems, addressing one of the key challenges in modern pharmaceutical development.

Recent advancements in green chemistry have also brought attention to 1557629-49-8 as a potential intermediate in sustainable synthesis routes. The compound's structural features allow for efficient catalytic transformations, reducing the need for harsh reagents and minimizing waste generation. This aligns with the current industry focus on developing environmentally friendly synthetic methodologies and atom-economical processes.

In material science applications, 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL has shown promise as a precursor for functional polymers and smart materials. The azetidine ring can serve as a site for polymerization, while the hydroxyl group enables further functionalization, creating materials with tailored properties for specific applications. Researchers are particularly interested in its potential for developing stimuli-responsive materials and advanced coatings.

The analytical characterization of 1557629-49-8 presents several interesting aspects. Modern techniques such as NMR spectroscopy and mass spectrometry reveal detailed information about the compound's structure and purity. These analytical methods are crucial for quality control in both research and potential industrial applications, ensuring the compound meets the stringent requirements of various end-use sectors.

Looking toward future applications, researchers are exploring the potential of 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL in bioconjugation chemistry and probe development. The compound's ability to serve as a linker between different molecular entities makes it valuable for creating targeted imaging agents and diagnostic tools. This aligns with the growing demand for precision medicine approaches and advanced diagnostic technologies.

From a commercial perspective, the market for specialized heterocyclic compounds like 1557629-49-8 continues to expand. Pharmaceutical companies and research institutions are increasingly seeking high-quality, well-characterized building blocks for their drug discovery programs. This trend has led to improved availability of the compound from specialty chemical suppliers, along with more detailed technical data to support research applications.

Safety considerations for working with 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL follow standard laboratory practices for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation should be employed during handling. The compound's stability profile allows for storage under standard conditions, making it convenient for laboratory use and transportation.

In conclusion, 2-[3-(PROPAN-2-YL)AZETIDIN-1-YL]ETHAN-1-OL (CAS No. 1557629-49-8) represents an important addition to the toolbox of modern chemists. Its unique structural features, combined with versatile reactivity and favorable physicochemical properties, make it valuable across multiple research domains. As scientific understanding of azetidine chemistry continues to grow, the applications of this compound are likely to expand further, contributing to advancements in pharmaceuticals, materials science, and beyond.